Cas no 62208-70-2 (1benzofuro3,2-dpyrimidine-4(3H)-thione)

• Product Name: 1benzofuro3,2-dpyrimidine-4(3H)-thione
• CAS No: 62208-70-2
• MF: C₁₀H₆N₂OS
• MW: 202.232440471649
• CID: 3071545
• PubChem ID: 3131839
• Update Time: 2025-11-06

1benzofuro3,2-dpyrimidine-4(3H)-thione Chemical and Physical Properties

Names and Identifiers

• [1]benzofuro[3,2-d]pyrimidine-4-thiol
• 62208-70-2
• SR-01000510432
• 3H-Benzo[4,5]furo[3,2-d]pyrimidine-4-thione
• AKOS000511089
• AKOS015958170
• EN300-12979
• Z89264864
• 8-oxa-3,5-diazatricyclo[7.4.0.0?,?]trideca-1(9),2(7),3,10,12-pentaene-6-thione
• F0918-1721
• EU-0076994
• SDCCGSBI-0659628.P001
• AG-205/34695054
• BEYGQMGDXGLAGW-UHFFFAOYSA-N
• benzofuro[3,2-d]pyrimidine-4(3H)-thione
• 8-Oxa-3,5-diazatricyclo[7.4.0.0,2,7]trideca-1(9),2(7),3,5,10,12-hexaene-6-thiol
• HMS1692M04
• SR-01000510432-1
• [1]Benzofuro[3,2-d]pyrimidine-4(3H)-thione #
• 8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,5,10,12-hexaene-6-thiol
• [1]Benzofuro[3,2-d]pyrimidine-4(3H)-thione
• Benzofuro[3,2-d]pyrimidine-4-thiol
• F2147-0592
• CS-0232972
• STK731373
• 1H-[1]benzofuro[3,2-d]pyrimidine-4-thione
• 1benzofuro3,2-dpyrimidine-4(3H)-thione

• Inchi： 1S/C10H6N2OS/c14-10-9-8(11-5-12-10)6-3-1-2-4-7(6)13-9/h1-5H,(H,11,12,14)
• InChI Key： BEYGQMGDXGLAGW-UHFFFAOYSA-N
• SMILES： S=C1C2=C(C3C=CC=CC=3O2)NC=N1

Computed Properties

• Exact Mass: 202.02008399Da
• Monoisotopic Mass: 202.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 1benzofuro3,2-dpyrimidine-4(3H)-thione

1-Benzofuro[3,2-d]Pyrimidine-4(3H)-Thione: A Comprehensive Overview

The compound 1-Benzofuro[3,2-d]Pyrimidine-4(3H)-Thione, identified by the CAS number 62208-70-2, is a heterocyclic compound with significant potential in various fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery and advanced materials development.

Recent studies have highlighted the importance of heterocyclic compounds like 1-Benzofuro[3,2-d]Pyrimidine-4(3H)-Thione in medicinal chemistry. The presence of the benzofuro ring system introduces a rigid framework that can enhance bioavailability and stability in biological systems. Additionally, the thione functional group within the molecule has been shown to participate in various biochemical reactions, making it a valuable component in the design of novel therapeutic agents.

In terms of synthesis, researchers have explored various methodologies to efficiently construct the benzofuro[3,2-d]pyrimidine core. One notable approach involves the use of microwave-assisted synthesis, which not only accelerates reaction times but also improves yields. This method has been particularly effective in constructing complex heterocycles with high precision.

The electronic properties of 1-Benzofuro[3,2-d]Pyrimidine-4(3H)-Thione have been extensively studied using computational chemistry techniques. These studies reveal that the compound exhibits a conjugated system that can absorb light across a broad spectrum, making it a candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Beyond its chemical properties, the biological activity of this compound has been a focal point of recent research. In vitro assays have demonstrated that 1-Benzofuro[3,2-d]Pyrimidine-4(3H)-Thione exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. This suggests potential avenues for its use in developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The environmental impact of synthesizing and using this compound has also come under scrutiny. Green chemistry approaches are being explored to minimize waste and reduce the ecological footprint associated with its production. For instance, catalytic methods using renewable solvents have shown promise in achieving sustainable synthesis pathways.

In conclusion, 1-Benzofuro[3,2-d]Pyrimidine-4(3H)-Thione represents a versatile compound with multifaceted applications across diverse scientific domains. Its structural uniqueness and functional versatility make it an intriguing subject for further research and development. As advancements in synthetic methodologies and computational modeling continue to evolve, this compound is poised to play an increasingly significant role in both academic and industrial settings.